Cas no 197507-59-8 (1,6-Naphthyridine-2-carboxylic acid)

• Product Name: 1,6-Naphthyridine-2-carboxylic acid
• CAS No: 197507-59-8
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD00202908
• CID: 92301
• PubChem ID: 735908
• Update Time: 2025-05-20

1,6-Naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-2-carboxylic acid
• [1,6]Naphthyridine-2-carboxylic acid
• 2-Carboxy-1,6-naphthyridine
• MFCD00202908
• DTXSID00352879
• A826723
• SCHEMBL1016413
• OZZMWXQJCJUCEJ-UHFFFAOYSA-N
• 1,6-Naphthyridine-2-carboxylicacid
• 197507-59-8
• CS-D0176
• EN300-252879
• SY112327
• FT-0643841
• AB04742
• PS-5582
• Peakdale1_000097
• J-504042
• 2-[1,6]naphthyridinecarboxylic acid
• 1,6-naphthyridine-2-carboxylic acid, AldrichCPR
• AKOS006229835
• Z1201619732
• HMS518E09
• AC-951
• DB-044956

• MDL： MFCD00202908
• Inchi： 1S/C9H6N2O2/c12-9(13)8-2-1-6-5-10-4-3-7(6)11-8/h1-5H,(H,12,13)
• InChI Key： OZZMWXQJCJUCEJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C=NC=CC2=N1)=O

Computed Properties

• Exact Mass: 174.04300
• Monoisotopic Mass: 173.035102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9
• XLogP3: 1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.421
• Melting Point: 270-274 °C (Dec)
• Boiling Point: 385.8°C at 760 mmHg
• Flash Point: 187 °C
• PSA: 63.08000
• LogP: 1.32800

1,6-Naphthyridine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Room temperature

Additional information on 1,6-Naphthyridine-2-carboxylic acid

Comprehensive Overview of 1,6-Naphthyridine-2-carboxylic acid (CAS No. 197507-59-8): Properties, Applications, and Research Insights

1,6-Naphthyridine-2-carboxylic acid (CAS No. 197507-59-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its naphthyridine core and carboxylic acid functional group, serves as a versatile building block for synthesizing complex molecules. Its unique structural features make it valuable in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in addressing drug-resistant infections and cancer therapeutics, aligning with current global health priorities.

The molecular structure of 1,6-Naphthyridine-2-carboxylic acid includes a fused bicyclic system, which enhances its binding affinity to biological targets. This property is critical for designing high-affinity ligands and small-molecule probes in biochemical assays. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to inflammatory diseases and metabolic disorders. Such applications resonate with trending searches like "next-generation anti-inflammatory drugs" and "precision medicine approaches," reflecting its relevance in modern therapeutics.

From a synthetic chemistry perspective, CAS 197507-59-8 is often utilized in multicomponent reactions and catalyzed transformations. Its carboxylic acid moiety allows for easy derivatization, enabling the creation of amide-linked conjugates or metal-organic frameworks (MOFs). These applications are frequently searched in contexts like "green chemistry innovations" and "advanced material design," underscoring its interdisciplinary appeal. Notably, its stability under physiological conditions makes it a candidate for prodrug development, a topic gaining traction in pharmaceutical formulation circles.

In the realm of computational chemistry, 1,6-Naphthyridine-2-carboxylic acid is modeled to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Such analyses are pivotal for optimizing bioavailability and reducing off-target effects—a frequent concern in drug development forums. Searches like "AI-driven drug discovery" and "in silico screening" often intersect with discussions about this compound, highlighting its role in digital pharmacology advancements.

Beyond biomedical applications, 197507-59-8 finds utility in optoelectronic materials. Its conjugated π-system enables applications in organic light-emitting diodes (OLEDs) and sensors, aligning with the surge in demand for sustainable electronics. Industry queries such as "naphthyridine-based semiconductors" or "eco-friendly sensor materials" further validate its industrial significance. Researchers are also investigating its photophysical properties for fluorescence imaging, a technique central to diagnostic technologies.

Quality control of 1,6-Naphthyridine-2-carboxylic acid involves rigorous HPLC purification and spectroscopic validation (NMR, MS). These protocols ensure compliance with pharmacopeial standards, a critical factor for laboratories addressing "GMP synthesis" or "high-purity intermediates." Suppliers often emphasize its batch-to-batch consistency, a key concern for contract research organizations (CROs) and academic collaborators.

Environmental and safety profiles of CAS 197507-59-8 are documented in accordance with REACH regulations. While not classified as hazardous, proper laboratory handling protocols are recommended—a point frequently raised in "safe chemical storage" guidelines. Its biodegradability is under study, coinciding with growing interest in "green synthetic routes" and "benign-by-design" principles.

In summary, 1,6-Naphthyridine-2-carboxylic acid (CAS No. 197507-59-8) exemplifies the convergence of medicinal chemistry, materials science, and computational modeling. Its multifaceted applications—from targeted therapy to smart materials—position it as a compound of enduring scientific and industrial value. As research evolves, its role in addressing 21st-century health and technology challenges will likely expand, making it a staple in both research publications and patent filings.